3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine

• Molecular Formula: C30H21BrN4
• Molecular Weight: 517.4 g/mol
• IUPAC Name: 3-(6-bromopyridin-2-yl)-1-tritylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C30H21BrN4/c31-27-20-10-19-26(33-27)28-25-18-11-21-32-29(25)35(34-28)30(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-21H
• InChI Key: DXTRZYDVGYAIOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C5=C(C=CC=N5)C(=N4)C6=NC(=CC=C6)Br

Description

3-(6-Bromo-2-pyridyl)-1-trityl-pyrazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C30H21BrN4 and its molecular weight is 517.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of 3-(6-bromo-2-pyridyl)-1H-pyrazolo[5,4-b]pyridine (3.00 g, 10.90 mmol) in dry DMF (30.00 mL) was cooled in an ice-bath. Sodium hydride (479.6 mg, 11.99 mmol) was added in one portion and the resulting mixture changed to a yellow solution and was stirred at 0° C. for 30 minutes. Trityl chloride (3.189 g, 11.44 mmol) was added in one portion and the resulting yellow suspension was stirred at RT for 60 minutes, by which time it was a bright yellow suspension. Analysis by LCMS showed presence of desired product.